Cas no 898764-63-1 (2,3-Dichloro-4'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 2,3-Dichloro-4'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898764-63-1
• MF: C₁₈H₁₅Cl₂NO
• MW: 332.223802804947
• MDL: MFCD03841875
• CID: 870674
• PubChem ID: 24724650
• Update Time: 2025-04-19

2,3-Dichloro-4'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,3-dichlorophenyl)-[4-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 2,3-DICHLORO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
• 2,3,5-TRIBROMOPYRAZINE 0.95
• DTXSID70643049
• (2,3-Dichlorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 2,3-DICHLORO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• AKOS016020095
• 898764-63-1
• (2,3-Dichlorophenyl){4-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• 1-{[4-(2,3-dichlorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• MFCD03841875
• 2,3-Dichloro-4'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03841875
• Inchi： 1S/C18H15Cl2NO/c19-16-5-3-4-15(17(16)20)18(22)14-8-6-13(7-9-14)12-21-10-1-2-11-21/h1-9H,10-12H2
• InChI Key： JHCPRQSMPISZFW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1C=CC(=CC=1)CN1CC=CC1)=O)Cl

Computed Properties

• Exact Mass: 331.05300
• Monoisotopic Mass: 331.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 4.53410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones